Cas no 3788-16-7 (Hydrazine,(cyclohexylmethyl)-)

• Product Name: Hydrazine,(cyclohexylmethyl)-
• CAS No: 3788-16-7
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD00868523
• CID: 314154
• PubChem ID: 71824
• Update Time: 2025-05-23

Hydrazine,(cyclohexylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Hydrazine,(cyclohexylmethyl)-
• Cyclohexylmethyl-hydrazine
• (Cyclohexylmethyl)hydrazine
• 1-(cyclohexylmethyl)hydrazine
• BRN 2070921
• Cimemoxin
• Cimemoxina
• Cimemoxina [INN-Spanish]
• Cimemoxine [INN-French]
• Cimemoxinum [INN-Latin]
• cyclohexymethylhydrazine
• cymemoxine
• N-Hexahydrobenzylhydrazin
• CS-0271625
• DTXSID30191314
• cyclohexylmethylhydrazine
• SD-286-03
• Cimemoxine
• 584QS921R2
• 3788-16-7
• EN300-41105
• Cimemoxin [INN:DCF]
• UNII-584QS921R2
• Q5120121
• CIMEMOXIN [INN]
• SB36927
• Cimemoxinum
• Hydrazine, (cyclohexylmethyl)-
• SCHEMBL2108333
• SR-01000944971
• SD 286-03
• CHEMBL2106052
• BDHMBGHSWFWYSP-UHFFFAOYSA-N
• AKOS000148650
• SR-01000944971-1

• MDL： MFCD00868523
• Inchi： 1S/C7H16N2/c8-9-6-7-4-2-1-3-5-7/h7,9H,1-6,8H2
• InChI Key： BDHMBGHSWFWYSP-UHFFFAOYSA-N
• SMILES： N(CC1CCCCC1)N

Computed Properties

• Exact Mass: 128.13148
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on Hydrazine,(cyclohexylmethyl)-

Recent Advances in Hydrazine,(cyclohexylmethyl)- (CAS 3788-16-7) Research: A Comprehensive Review

Hydrazine,(cyclohexylmethyl)- (CAS 3788-16-7) is a specialized hydrazine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclohexylmethyl substituent, has shown promising potential in various applications, including drug synthesis, catalysis, and material science. Recent studies have focused on elucidating its unique chemical properties, biological activities, and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to Hydrazine,(cyclohexylmethyl)-, highlighting its significance in contemporary research.

One of the key areas of investigation has been the compound's role in the synthesis of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Hydrazine,(cyclohexylmethyl)- serves as a versatile building block in the construction of hydrazone-based drug candidates. The researchers utilized its reactive hydrazine moiety to develop a series of compounds with potent anti-inflammatory and anticancer properties. The study reported that derivatives of Hydrazine,(cyclohexylmethyl)- exhibited selective inhibition of COX-2 enzymes, suggesting potential applications in the treatment of chronic inflammatory diseases.

In addition to its pharmaceutical applications, recent research has explored the catalytic potential of Hydrazine,(cyclohexylmethyl)-. A 2024 paper in ACS Catalysis detailed its use as a ligand in transition metal-catalyzed reactions, particularly in asymmetric hydrogenation processes. The study found that the cyclohexylmethyl group imparts significant steric hindrance, leading to enhanced enantioselectivity in the production of chiral intermediates. This discovery opens new avenues for the synthesis of optically active pharmaceutical compounds, addressing a critical need in drug development.

The biological activity profile of Hydrazine,(cyclohexylmethyl)- has also been a subject of intense research. Recent in vitro studies have revealed its potential as an antimicrobial agent, with notable activity against drug-resistant bacterial strains. A 2023 publication in Bioorganic & Medicinal Chemistry Letters reported that Hydrazine,(cyclohexylmethyl)- derivatives displayed potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) comparable to established antibiotics. These findings suggest its potential as a scaffold for developing new classes of antimicrobial agents.

From a toxicological perspective, recent safety assessments of Hydrazine,(cyclohexylmethyl)- have provided valuable insights for its handling and application in research settings. A 2024 study in Chemical Research in Toxicology conducted comprehensive toxicity profiling, revealing that while the compound exhibits moderate acute toxicity, proper safety measures can effectively mitigate risks. The study emphasized the importance of appropriate personal protective equipment and ventilation when working with this compound, particularly in industrial-scale applications.

Looking forward, the unique properties of Hydrazine,(cyclohexylmethyl)- continue to inspire innovative research directions. Current investigations are exploring its potential in material science applications, particularly in the development of smart polymers and responsive materials. Preliminary results suggest that its hydrazine functionality can be exploited for creating dynamic covalent networks with tunable properties. As research progresses, this compound is expected to play an increasingly important role in bridging chemical synthesis with biological and material applications.